Cas no 2034533-74-7 (N-(4,4-difluorocyclohexyl)oxolane-2-carboxamide)

• Product Name: N-(4,4-difluorocyclohexyl)oxolane-2-carboxamide
• CAS No: 2034533-74-7
• MF: C₁₁H₁₇F₂NO₂
• MW: 233.254990339279
• CID: 5468940
• Update Time: 2025-10-28

N-(4,4-difluorocyclohexyl)oxolane-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4,4-difluorocyclohexyl)oxolane-2-carboxamide
• N-(4,4-difluorocyclohexyl)tetrahydrofuran-2-carboxamide

• Inchi： 1S/C11H17F2NO2/c12-11(13)5-3-8(4-6-11)14-10(15)9-2-1-7-16-9/h8-9H,1-7H2,(H,14,15)
• InChI Key： IUAJIPLWNOTABW-UHFFFAOYSA-N
• SMILES： FC1(CCC(CC1)NC(C1CCCO1)=O)F

Computed Properties

• Exact Mass: 233.12273511 g/mol
• Monoisotopic Mass: 233.12273511 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 233.25
• XLogP3: 1.9
• Topological Polar Surface Area: 38.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Cyclohexyl halides

Additional information on N-(4,4-difluorocyclohexyl)oxolane-2-carboxamide

Introduction to N-(4,4-difluorocyclohexyl)oxolane-2-carboxamide (CAS No. 2034533-74-7)

N-(4,4-difluorocyclohexyl)oxolane-2-carboxamide is a specialized organic compound characterized by its unique structural and chemical properties. This compound, identified by the CAS number 2034533-74-7, has garnered significant attention in the field of pharmaceutical research due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates a 4,4-difluorocyclohexyl group and an oxolane-2-carboxamide moiety, which contribute to its distinct reactivity and functionality.

The 4,4-difluorocyclohexyl group is a key feature of N-(4,4-difluorocyclohexyl)oxolane-2-carboxamide, providing it with enhanced stability and resistance to metabolic degradation. This characteristic makes the compound particularly valuable in the design of long-acting pharmaceutical agents. Additionally, the oxolane-2-carboxamide moiety introduces a polar functional group that can interact with biological targets, facilitating the development of novel therapeutic entities.

In recent years, there has been a growing interest in the use of fluorinated compounds in medicinal chemistry due to their ability to improve pharmacokinetic properties such as bioavailability and metabolic stability. The incorporation of fluorine atoms into organic molecules often enhances their binding affinity to biological targets, leading to more effective and targeted drug therapies. N-(4,4-difluorocyclohexyl)oxolane-2-carboxamide exemplifies this trend, as its fluorinated structure suggests potential benefits in drug design.

Current research in the field of pharmaceutical chemistry has highlighted the importance of structural diversity in developing new drugs. N-(4,4-difluorocyclohexyl)oxolane-2-carboxamide represents a promising candidate for further investigation due to its unique structural features. Studies have begun to explore its potential applications in the synthesis of small-molecule inhibitors and other therapeutic agents. The compound's ability to undergo various chemical modifications makes it a versatile building block for drug discovery efforts.

The oxolane ring in N-(4,4-difluorocyclohexyl)oxolane-2-carboxamide contributes to its overall stability and reactivity. Oxolane derivatives are known for their ability to form stable complexes with biological molecules, making them useful in the development of enzyme inhibitors and other pharmacological agents. The presence of the carboxamide group further enhances its potential as a pharmacophore, allowing for interactions with both hydrophilic and hydrophobic regions of biological targets.

The synthesis of N-(4,4-difluorocyclohexyl)oxolane-2-carboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as fluorination reactions and transition metal-catalyzed processes, are often employed to introduce the desired functional groups into the molecule. These synthetic strategies highlight the compound's complexity and the expertise required for its production.

In conclusion, N-(4,4-difluorocyclohexyl)oxolane-2-carboxamide (CAS No. 2034533-74-7) is a fascinating compound with significant potential in pharmaceutical research. Its unique structural features, including the 4,4-difluorocyclohexyl group and oxolane-2-carboxamide moiety, make it a valuable candidate for drug development. Ongoing studies aim to fully elucidate its pharmacological properties and explore new applications in medicine. As research continues to advance, compounds like N-(4,4-difluorocyclohexyl)oxolane-2-carboxamide are expected to play a crucial role in shaping the future of therapeutic interventions.